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Introduction
Galmic is a selective, non-peptide agonist for the galanin receptor 1 (GalR1).[1][2] It has

demonstrated anticonvulsant, antidepressant-like, and analgesic effects in various animal

models.[1][2][3] This document provides detailed application notes and protocols for the

intraperitoneal (i.p.) injection of Galmic for in vivo research.

Mechanism of Action
Galmic selectively binds to and activates GalR1, which is a G protein-coupled receptor

(GPCR).[2] GalR1 is predominantly coupled to inhibitory Gαi/o proteins.[4] Activation of the

GalR1 signaling pathway leads to the inhibition of adenylyl cyclase, resulting in decreased

intracellular cyclic AMP (cAMP) levels.[4] Additionally, the βγ subunits of the G protein can

directly activate G protein-coupled inwardly rectifying potassium (GIRK) channels, leading to

membrane hyperpolarization and reduced neuronal excitability.[4]
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Animal

Model
Species Endpoint

Effective

Dose (i.p.)
Vehicle Reference

Forced Swim

Test
Rat

Increased

activity

(antidepressa

nt-like effect)

15 mg/kg 50% DMSO [5]

Formalin Test

(Phase 1)
Mouse

Inhibition of

flinching

behavior

(analgesia)

ED50: 2.9

µmol/kg
30% DMSO [6]

Formalin Test

(Phase 2)
Mouse

Inhibition of

flinching

behavior

(analgesia)

ED50: 3.7

µmol/kg
30% DMSO [6]

ED50: The dose that produces 50% of the maximal effect.

Pharmacokinetic and Toxicological Profile
(Intraperitoneal)
Comprehensive pharmacokinetic and toxicology data for the intraperitoneal administration of

Galmic are not readily available in the published literature. Researchers should perform their

own dose-response and toxicity studies to determine the maximum tolerated dose (MTD) and

pharmacokinetic parameters (e.g., Cmax, Tmax, bioavailability) for their specific animal models

and experimental conditions.

Experimental Protocols
Preparation of Galmic Injection Solution
Materials:

Galmic powder

Dimethyl sulfoxide (DMSO)
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Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Determine the required concentration: Based on the desired dose (e.g., mg/kg) and the

injection volume (e.g., 10 mL/kg), calculate the required concentration of the Galmic
solution.

Dissolve Galmic in DMSO:

Weigh the required amount of Galmic powder and place it in a sterile microcentrifuge

tube.

Add the required volume of DMSO to achieve a stock solution. For example, to prepare a

final injection solution with 30% DMSO, a higher concentration stock in 100% DMSO will

be needed.

Vortex thoroughly until the Galmic is completely dissolved. Gentle warming may be

required.

Dilute with sterile saline:

Add the appropriate volume of sterile saline to the DMSO stock solution to achieve the

final desired concentration and DMSO percentage (e.g., 30% or 50% DMSO).[5][6]

Vortex the solution again to ensure it is homogenous.

Sterilization: The final solution should be prepared under sterile conditions. If necessary,

filter-sterilize the final solution using a 0.22 µm syringe filter.

Example Calculation for a 15 mg/kg dose in a 25g mouse with a 10 mL/kg injection volume:

Dose for a 25g mouse: 15 mg/kg * 0.025 kg = 0.375 mg
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Injection volume: 10 mL/kg * 0.025 kg = 0.25 mL

Required concentration: 0.375 mg / 0.25 mL = 1.5 mg/mL

To prepare 1 mL of a 1.5 mg/mL solution in 50% DMSO:

Dissolve 1.5 mg of Galmic in 0.5 mL of DMSO.

Add 0.5 mL of sterile saline.

Vortex to mix.

Intraperitoneal Injection Protocol in Mice
Materials:

Prepared Galmic injection solution

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

70% ethanol

Animal scale

Procedure:

Animal Preparation:

Weigh the mouse to accurately calculate the injection volume.

Gently restrain the mouse.

Injection Site Identification:

The preferred injection site is the lower right quadrant of the abdomen to avoid the cecum

and urinary bladder.[7]
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Injection:

Disinfect the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle into the peritoneal cavity.[7]

Aspirate gently to ensure that no fluid or blood is drawn back, which would indicate

incorrect placement in an organ or blood vessel.

Inject the calculated volume of the Galmic solution slowly.

Withdraw the needle and return the mouse to its cage.

Post-injection Monitoring: Observe the animal for any signs of distress or adverse reactions.

Key Experiments
Forced Swim Test (Antidepressant-like Activity)
Workflow:
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Prepare Galmic Solution

Administer Galmic (i.p.) 
(e.g., 15 mg/kg)

Acclimatization Period 
(e.g., 40 min)
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Caption: Workflow for the Forced Swim Test with Galmic.

Protocol:

Apparatus: A transparent cylinder (e.g., 25 cm high, 10 cm in diameter) filled with water (23-

25°C) to a depth where the mouse cannot touch the bottom.[8]

Procedure:
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Administer Galmic or vehicle i.p. 40 minutes before the test.[5]

Gently place the mouse into the water-filled cylinder.

Record the animal's behavior for a 6-minute session.[8]

The key behavior to score is immobility, defined as the cessation of struggling and making

only the movements necessary to keep the head above water.

Data Analysis: A decrease in the duration of immobility in the Galmic-treated group

compared to the vehicle group is indicative of an antidepressant-like effect.[5]

Formalin Test (Analgesic Activity)
Workflow:
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Preparation
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Caption: Workflow for the Formalin Test with Galmic.

Protocol:

Apparatus: A transparent observation chamber.

Procedure:

Administer Galmic or vehicle i.p. at the desired time before the formalin injection.
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Inject a dilute solution of formalin (e.g., 20 µL of 5% formalin) subcutaneously into the

plantar surface of the mouse's hind paw.[9]

Immediately place the animal in the observation chamber.

Record the amount of time the animal spends flinching, licking, or biting the injected paw.

Data Analysis: The test is biphasic:

Phase 1 (0-5 minutes): Represents acute nociceptive pain.[9]

Phase 2 (15-30 minutes): Represents inflammatory pain.[9]

A reduction in the duration of pain-related behaviors in either phase in the Galmic-treated

group indicates an analgesic effect.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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